Cas no 2137146-24-6 ((2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid)
(2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid
- EN300-1155422
- 2137146-24-6
-
- Inchi: 1S/C10H18N2O4/c1-2-5-11-10(15)12-6-7-3-4-8(16-7)9(13)14/h7-8H,2-6H2,1H3,(H,13,14)(H2,11,12,15)/t7-,8+/m1/s1
- InChI Key: VDJQYVZKSSPGBF-SFYZADRCSA-N
- SMILES: O1[C@H](C(=O)O)CC[C@@H]1CNC(NCCC)=O
Computed Properties
- Exact Mass: 230.12665706g/mol
- Monoisotopic Mass: 230.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 87.7Ų
(2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155422-1.0g |
(2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid |
2137146-24-6 | 1g |
$0.0 | 2023-06-09 |
(2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid
Comprehensive Overview of (2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid (CAS No. 2137146-24-6)
The compound (2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid, identified by its CAS No. 2137146-24-6, is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the oxolane (tetrahydrofuran) ring and propylcarbamoyl moiety, make it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzymatic pathways and modulating biological activity.
In recent years, the demand for chiral building blocks like (2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereochemistry is particularly valuable for designing enzyme inhibitors and receptor modulators, aligning with the growing focus on precision medicine. Its carboxylic acid functionality also allows for further derivatization, enabling the creation of novel analogs with tailored properties.
The synthesis of CAS No. 2137146-24-6 often involves multi-step organic reactions, including stereoselective cyclization and amide bond formation. These methods are critical for ensuring high enantiomeric purity, a key requirement for pharmaceutical applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to confirm the compound's identity and purity, addressing the industry's stringent quality standards.
From a commercial perspective, (2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid is gaining traction as a high-value intermediate in the synthesis of bioactive molecules. Its relevance to drug discovery pipelines and bioconjugation strategies has been highlighted in recent scientific literature. Additionally, its compatibility with green chemistry principles makes it an attractive candidate for sustainable manufacturing processes.
Looking ahead, the exploration of CAS No. 2137146-24-6 in peptidomimetics and small-molecule therapeutics is expected to expand. Its structural motifs are being investigated for their potential in addressing unmet medical needs, particularly in neurological disorders and metabolic diseases. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in next-generation therapeutic development.
2137146-24-6 ((2S,5R)-5-{[(propylcarbamoyl)amino]methyl}oxolane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)